![molecular formula C19H16F2N2O3S2 B2383770 N-(3-fluoro-4-methylphenyl)-3-{[(4-fluorophenyl)(methyl)amino]sulfonyl}thiophene-2-carboxamide CAS No. 1105250-66-5](/img/structure/B2383770.png)
N-(3-fluoro-4-methylphenyl)-3-{[(4-fluorophenyl)(methyl)amino]sulfonyl}thiophene-2-carboxamide
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Description
N-(3-fluoro-4-methylphenyl)-3-{[(4-fluorophenyl)(methyl)amino]sulfonyl}thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H16F2N2O3S2 and its molecular weight is 422.46. The purity is usually 95%.
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Scientific Research Applications
Fluorinated Compounds in Chemical Synthesis and Environmental Applications
Fluorinated Amides and Radioprotective Activity
N-2-(p-fluorophenyl)ethylamides of β-sulfmcarboxylic acids have been synthesized to explore radioprotective activities, indicating the potential of fluorine-containing compounds in developing radioprotective agents (Vasil'eva & Rozhkov, 1992).
Selective Chemosensors
Development of chemosensors, such as the one for Cd2+ and CN− ions based on coumarin fluorophore, illustrates the application of fluorinated compounds in environmental monitoring and biological imaging (Meng et al., 2018).
Advanced Materials and Polymer Science
Fluorinated Polyamides
New diamines containing pyridine and trifluoromethylphenyl groups have been synthesized for the preparation of fluorinated polyamides. These polymers, exhibiting high thermal stability, low dielectric constants, and excellent solubility, are valuable for advanced material applications, including electronics and aerospace (Liu et al., 2013).
Guanidinium-Functionalized Polymer Electrolytes
The synthesis of guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes via activated fluorophenyl-amine reaction showcases the role of fluorinated compounds in enhancing the performance of polymer electrolytes for energy storage and conversion technologies (Kim et al., 2011).
Biological and Medicinal Chemistry
Antimicrobial Activity
The synthesis of novel Schiff bases using derivatives of 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and their demonstrated antimicrobial activity highlight the potential of such fluorinated compounds in developing new antibacterial and antifungal agents (Puthran et al., 2019).
Antiproliferative Activities
The design and synthesis of pyrazole-sulfonamide derivatives, initiated from specific fluorinated compounds, have shown promising antitumor activities. Such studies pave the way for the development of new cancer therapeutic agents (Mert et al., 2014).
properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-3-[(4-fluorophenyl)-methylsulfamoyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F2N2O3S2/c1-12-3-6-14(11-16(12)21)22-19(24)18-17(9-10-27-18)28(25,26)23(2)15-7-4-13(20)5-8-15/h3-11H,1-2H3,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDSXFYIBYHMPNA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(C=CS2)S(=O)(=O)N(C)C3=CC=C(C=C3)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F2N2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluoro-4-methylphenyl)-3-{[(4-fluorophenyl)(methyl)amino]sulfonyl}thiophene-2-carboxamide |
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